2-{[1,1'-biphenyl]-4-yl}-N-(1-cyano-1-cyclopropylethyl)acetamide

• IUPAC Name: N-(1-cyano-1-cyclopropylethyl)-2-(4-phenylphenyl)acetamide
• InChI: InChI=1S/C20H20N2O/c1-20(14-21,18-11-12-18)22-19(23)13-15-7-9-17(10-8-15)16-5-3-2-4-6-16/h2-10,18H,11-13H2,1H3,(H,22,23)
• InChI Key: YAFVVHIQOVYJDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)(C1CC1)NC(=O)CC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C20H20N2O
• Molecular Weight: 304.4 g/mol

Description

The compound “2-{[1,1’-biphenyl]-4-yl}-N-(1-cyano-1-cyclopropylethyl)acetamide” is a complex organic molecule. It contains a biphenyl group, a cyano group, a cyclopropyl group, and an acetamide group.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The biphenyl group would contribute to the planarity and rigidity of the molecule, while the cyano, cyclopropyl, and acetamide groups would add polarity.

Chemical Reactions Analysis

Cyanoacetamide derivatives are known to be important precursors for heterocyclic synthesis. They can react with common bidentate reagents to form a variety of heterocyclic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. In general, amides have high boiling points and melting points due to the presence of hydrogen bonding. The presence of the cyano group might increase the polarity of the molecule, potentially affecting its solubility in different solvents.

Future Directions

The future research directions for this compound would depend on its potential applications. Given the biological activity of many cyanoacetamide derivatives, it could be interesting to explore its potential uses in medicinal chemistry.